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Compound of Interest

Compound Name: FK-506 (Tacrolimus)

Cat. No.: B15975810

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of

tacrolimus (also known as FK-506), a potent macrolide lactam immunosuppressant. A thorough

understanding of these properties is critical for formulation development, analytical method

design, and interpreting its biological activity.

Core Physicochemical Characteristics
Tacrolimus is a white to off-white crystalline powder.[1][2] It is a macrolide originally isolated

from the fermentation broth of the soil bacterium Streptomyces tsukubaensis.[3][4] Its complex

structure dictates its solubility, stability, and interaction with biological systems.

Chemical Structure and Molecular Properties
The fundamental chemical properties of tacrolimus are summarized below.
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Property Value Source

Molecular Formula C₄₄H₆₉NO₁₂ [3][4][5][6]

Molecular Weight 804.02 g/mol [1][7]

IUPAC Name

(1R,9S,12S,13R,14S,17R,18E,

21S,23S,24R,25S,27R)-1,14-

dihydroxy-12-[(E)-1-

[(1R,3R,4R)-4-hydroxy-3-

methoxycyclohexyl]prop-1-en-

2-yl]-23,25-dimethoxy-

13,19,21,27-tetramethyl-17-

prop-2-enyl-11,28-dioxa-4-

azatricyclo[22.3.1.0⁴,⁹]octacos-

18-ene-2,3,10,16-tetrone

[1][3]

CAS Number 104987-11-3 [3][4]

Physicochemical Data
Quantitative physicochemical data are crucial for predicting the behavior of tacrolimus in

various experimental and physiological conditions.

Parameter Value Notes

Melting Point 126 - 129 °C [1][3]

LogP (Octanol/Water) 2.7 - 4.58

The partition coefficient varies

based on the determination

method (experimental vs.

computational).[3][6][8][9]

pKa 9.97 ± 0.70 Predicted value.[10]

BCS Class Class II
Low solubility, high

permeability.[10][11]

Solubility Profile
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Tacrolimus is a lipophilic compound with poor aqueous solubility, a critical factor influencing its

formulation and bioavailability.[9][11]

Solvent Solubility

Water Insoluble (4-12 µg/mL)[3][9][12]

Organic Solvents

Soluble in methanol, ethanol, acetone, ethyl

acetate, chloroform, diethyl ether, and DMSO.[1]

[2][3][13]

Non-polar Solvents
Sparingly soluble in hexane and petroleum

ether.[3]

Crystalline and Amorphous States
Tacrolimus can exist in different solid-state forms, primarily crystalline and amorphous, which

significantly impact its properties.

Crystalline Form: The thermodynamically stable form. Specific crystalline forms can be

identified by Powder X-ray Diffraction (PXRD), with characteristic peaks at approximately

10.5, 11.3, and 13.8 ±0.2 degrees 2θ.[14][15]

Amorphous Form: Lacks a long-range ordered crystal lattice. This form exhibits higher

apparent solubility and faster dissolution rates compared to its crystalline counterpart, which

is often leveraged in commercial formulations to improve bioavailability.[15][16][17] However,

the amorphous state is thermodynamically unstable and can be prone to crystallization under

stress conditions like high temperature and humidity.[16]

Mechanism of Action: Signaling Pathway
Tacrolimus exerts its immunosuppressive effects by inhibiting calcineurin, a key enzyme in T-

lymphocyte activation.[18][19][20] The process involves several steps, from intracellular binding

to the downstream inhibition of cytokine gene transcription.
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Caption: Tacrolimus inhibits T-cell activation via the calcineurin-NFAT pathway.

As illustrated, tacrolimus binds to the immunophilin FKBP-12.[21] This resulting complex then

binds to and inhibits the phosphatase activity of calcineurin.[22][23] This inhibition prevents the

dephosphorylation of the Nuclear Factor of Activated T-cells (NFAT).[4] Only dephosphorylated

NFAT can translocate into the nucleus to activate the transcription of genes encoding for

interleukin-2 (IL-2) and other pro-inflammatory cytokines.[4][23] By blocking this cascade,

tacrolimus effectively suppresses T-cell proliferation and the subsequent immune response.[13]

Experimental Protocols
Accurate determination of physicochemical properties is fundamental. The following sections

detail generalized protocols for key analyses.
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Protocol: Saturation Solubility Determination
This method determines the equilibrium solubility of tacrolimus in a given solvent.

Start: Add excess
Tacrolimus to solvent

Equilibrate
(e.g., 24-48h with stirring)
at constant temperature

Separate solid and liquid phases
(Centrifugation/Filtration)

Collect supernatant
(Saturated solution)

Dilute supernatant
with appropriate mobile phase

Quantify concentration
(e.g., HPLC, LC-MS/MS)

End: Calculate
Solubility (mg/mL)

Click to download full resolution via product page

Caption: Workflow for determining the saturation solubility of tacrolimus.

Methodology:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b15975810/docs?utm_src=pdf-body-img#physicochemical-properties-of-tacrolimus-a-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15975810?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation: An excess amount of tacrolimus powder is added to a known volume of the

selected solvent (e.g., water, buffer, organic solvent) in a sealed container.

Equilibration: The suspension is agitated (e.g., using a magnetic stirrer or shaker bath) at a

constant, controlled temperature for a sufficient period (typically 24 to 48 hours) to ensure

equilibrium is reached.

Phase Separation: The suspension is filtered through a fine-pore filter (e.g., 0.22 µm) and/or

centrifuged at high speed to remove all undissolved solid particles.[12]

Sample Analysis: The resulting clear supernatant is carefully collected and appropriately

diluted.

Quantification: The concentration of tacrolimus in the diluted sample is determined using a

validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with

UV detection or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for higher

sensitivity.[12][24] The solubility is then calculated based on the measured concentration and

the dilution factor.

Protocol: LogP Determination by RP-HPTLC
The partition coefficient (LogP) can be estimated using Reverse-Phase High-Performance

Thin-Layer Chromatography (RP-HPTLC), which correlates a compound's retention behavior

with its lipophilicity.[25]

Methodology:

Stationary Phase: An RP-HPTLC plate (e.g., silica gel C18) is used.

Mobile Phase: A series of mobile phases are prepared with varying proportions of an organic

solvent (e.g., acetonitrile) and water. For example, compositions could range from 50% to

80% acetonitrile in 5% increments.[25]

Sample Application: A standard solution of tacrolimus and a set of reference compounds with

known LogP values are spotted onto the HPTLC plate.
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Chromatographic Development: The plate is developed in the different mobile phase

compositions.

Data Analysis:

The retention factor (Rf) for each compound in each mobile phase is calculated.

The RM value is determined using the equation: RM = log[(1/Rf) - 1].

The RM0 value (the RM value extrapolated to 0% organic solvent) is determined by

plotting RM against the percentage of organic solvent and extrapolating the linear

regression to the y-intercept.

A calibration curve is generated by plotting the RM0 values of the reference compounds

against their known LogP values.

The LogP of tacrolimus is determined by interpolating its RM0 value onto this calibration

curve.[25]

Protocol: Quantification in Biological Matrices (Whole
Blood)
Accurate quantification in biological fluids is essential for pharmacokinetic studies. LC-MS/MS

is the gold standard for this purpose due to its high selectivity and sensitivity.[26]

Methodology:

Sample Collection: Whole blood samples are collected in tubes containing an anticoagulant

(e.g., EDTA).

Sample Preparation:

Protein Precipitation: An organic solvent (e.g., acetonitrile or methanol), often containing

an internal standard (e.g., ascomycin or a deuterated tacrolimus analog), is added to the

whole blood sample to precipitate proteins.
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Extraction: After vortexing and centrifugation, the supernatant may be further purified

using liquid-liquid extraction (LLE) or solid-phase extraction (SPE) to remove interfering

matrix components.[27][28]

LC-MS/MS Analysis:

The prepared extract is injected into an LC-MS/MS system.

Chromatography: Separation is typically achieved on a C18 reverse-phase column using a

gradient elution with a mobile phase consisting of an aqueous component (e.g.,

ammonium acetate buffer) and an organic component (e.g., acetonitrile or methanol), both

often containing a small amount of formic acid.[26]

Mass Spectrometry: Detection is performed using a triple quadrupole mass spectrometer

in Multiple Reaction Monitoring (MRM) mode, which provides high specificity by monitoring

a specific precursor-to-product ion transition for tacrolimus and its internal standard.

Quantification: The concentration of tacrolimus in the sample is determined by comparing the

peak area ratio of the analyte to the internal standard against a calibration curve prepared in

the same biological matrix.[29]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15975810/docs#physicochemical-properties-of-
tacrolimus-a-technical-guide-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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